Cas no 1806717-95-2 (Methyl 3-hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806717-95-2
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4829497
• Update Time: 2025-11-06

Methyl 3-hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H8F3NO4/c1-4-3-13-5(8(15)16-2)6(14)7(4)17-9(10,11)12/h3,14H,1-2H3
• InChI Key： LHHYSRMIRAOLQS-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C(=O)OC)=NC=C1C)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on Methyl 3-hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806717-95-2): A Versatile Fluorinated Pyridine Derivative

Methyl 3-hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806717-95-2) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of trifluoromethoxy-substituted pyridines, which are known for their unique electronic properties and metabolic stability. The presence of both hydroxy and methyl ester functional groups makes it a valuable intermediate for further chemical modifications.

The molecular structure of Methyl 3-hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate features a pyridine ring substituted with a trifluoromethoxy group at the 4-position, a hydroxyl group at the 3-position, and a methyl group at the 5-position. The 2-carboxylate moiety enhances its solubility in organic solvents, making it suitable for various synthetic applications. Researchers often explore its potential in drug discovery due to the trifluoromethoxy group's ability to improve bioavailability and binding affinity.

Recent studies highlight the growing demand for fluorinated pyridine derivatives in medicinal chemistry. The CAS 1806717-95-2 compound has been investigated as a building block for kinase inhibitors and antimicrobial agents. Its structural features align with current trends in fragment-based drug design, where small molecules like this are used to optimize lead compounds. The trifluoromethoxy substitution is particularly valuable in enhancing metabolic stability, a key challenge in modern drug development.

In agrochemical applications, Methyl 3-hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate has shown promise as an intermediate for novel pesticides. The trifluoromethoxy group contributes to improved pest resistance profiles, addressing concerns about environmental persistence. This aligns with the industry's shift toward sustainable crop protection solutions, a hot topic among researchers and regulatory bodies.

Synthetic routes to CAS 1806717-95-2 typically involve multi-step procedures starting from commercially available pyridine precursors. Recent advancements in catalytic fluorination have improved the efficiency of introducing the trifluoromethoxy group, reducing production costs. Analytical characterization of this compound includes NMR spectroscopy and mass spectrometry, with the hydroxy proton appearing as a distinctive singlet in the ¹H NMR spectrum.

The stability profile of Methyl 3-hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate makes it suitable for long-term storage under inert conditions. Proper handling requires standard laboratory precautions, though it doesn't exhibit extreme reactivity. Its melting point and solubility data are crucial parameters for formulation scientists working on drug delivery systems.

Market analysts note increasing patent activity surrounding trifluoromethoxy-containing pyridines, with CAS 1806717-95-2 appearing in several recent applications. The compound's versatility supports its use in high-throughput screening libraries, reflecting the pharmaceutical industry's focus on diverse chemical space exploration. Its moderate molecular weight (239.17 g/mol) and balanced lipophilicity make it particularly attractive for lead optimization programs.

Environmental fate studies of related fluorinated pyridine compounds suggest that Methyl 3-hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate would undergo gradual degradation under environmental conditions. This property is increasingly important as regulatory agencies emphasize green chemistry principles in chemical development. The compound's photostability has also been investigated for potential applications in materials science.

Future research directions for CAS 1806717-95-2 may explore its utility in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The hydroxy and carboxylate groups provide potential coordination sites for metal ions, opening possibilities in heterogeneous catalysis. These applications align with current interests in sustainable chemical processes and energy storage materials.

For researchers sourcing Methyl 3-hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate, quality control specifications typically require ≥95% purity by HPLC analysis. Reputable suppliers provide detailed certificates of analysis including residual solvent content and heavy metal screening results. The compound's stability under various pH conditions makes it suitable for diverse experimental protocols.

In conclusion, Methyl 3-hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806717-95-2) represents a valuable scaffold in modern chemical research. Its unique combination of fluorine substitution and functional group diversity positions it as a versatile intermediate for pharmaceutical, agrochemical, and materials science applications. Ongoing developments in fluorination methodologies and structure-activity relationship studies will likely expand its utility in coming years.